Cas no 1261811-83-9 (4-Chloro-3-iodo-5-methoxypyridine)

• Product Name: 4-Chloro-3-iodo-5-methoxypyridine
• CAS No: 1261811-83-9
• MF: C₆H₅ClINO
• MW: 269.467472791672
• CID: 4927199
• Update Time: 2025-07-18

4-Chloro-3-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodo-5-methoxypyridine

• Inchi： 1S/C6H5ClINO/c1-10-5-3-9-2-4(8)6(5)7/h2-3H,1H3
• InChI Key： USQAJUFKCUOKMR-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-3-iodo-5-methoxypyridine

4-Chloro-3-iodo-5-methoxypyridine (CAS No. 1261811-83-9): A Comprehensive Overview

4-Chloro-3-iodo-5-methoxypyridine (CAS No. 1261811-83-9) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique combination of chlorine, iodine, and methoxy substituents, offers a broad range of applications due to its reactivity and structural diversity.

The chemical structure of 4-Chloro-3-iodo-5-methoxypyridine consists of a pyridine ring with a chlorine atom at the 4-position, an iodine atom at the 3-position, and a methoxy group at the 5-position. The presence of these substituents imparts distinct chemical properties to the molecule, making it an attractive starting material for various synthetic transformations. The chlorine and iodine atoms are particularly useful as leaving groups in nucleophilic substitution reactions, while the methoxy group can serve as a protecting group or be readily converted to other functional groups.

In recent years, 4-Chloro-3-iodo-5-methoxypyridine has been extensively studied for its potential in the development of novel pharmaceuticals. One notable application is in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The ability to fine-tune the reactivity and selectivity of 4-Chloro-3-iodo-5-methoxypyridine through strategic modifications has led to the discovery of several promising drug candidates.

The synthetic versatility of 4-Chloro-3-iodo-5-methoxypyridine is further highlighted by its use in cross-coupling reactions. These reactions, such as Suzuki-Miyaura and Stille couplings, are widely employed in organic synthesis to form carbon-carbon bonds. The iodine substituent in 4-Chloro-3-iodo-5-methoxypyridine serves as an excellent coupling partner, allowing for the efficient introduction of various aryl and alkyl groups. This capability has been leveraged in the synthesis of complex natural products and drug-like molecules with high structural complexity.

Beyond its role in synthetic chemistry, 4-Chloro-3-iodo-5-methoxypyridine has also shown promise in biological studies. In vitro assays have demonstrated that this compound exhibits moderate cytotoxic activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, preliminary studies have indicated that derivatives of 4-Chloro-3-iodo-5-methoxypyridine may possess anti-inflammatory properties, making them candidates for further investigation in this area.

The safety and environmental impact of 4-Chloro-3-iodo-5-methoxypyridine are important considerations in its use and handling. While this compound is not classified as a hazardous material or controlled substance, proper precautions should be taken during laboratory operations to ensure safe handling and disposal. Researchers are encouraged to follow standard safety protocols and guidelines to minimize potential risks.

In conclusion, 4-Chloro-3-iodo-5-methoxypyridine (CAS No. 1261811-83-9) is a valuable compound with a wide array of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique chemical structure and reactivity profile make it an essential building block for the development of novel bioactive molecules and drug candidates. Ongoing research continues to uncover new possibilities for this versatile pyridine derivative, solidifying its importance in the scientific community.